Cas no 872850-32-3 (1-Piperidinecarboxylic acid,4-methyl-4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-, 1,1-dimethylethylester)

• Product Name: 1-Piperidinecarboxylic acid,4-methyl-4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-, 1,1-dimethylethylester
• CAS No: 872850-32-3
• MF: C₂₀H₃₁NO₅S
• MW: 397.528845071793
• CID: 1871509
• PubChem ID: 86617988
• Update Time: 2025-04-21

1-Piperidinecarboxylic acid,4-methyl-4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid,4-methyl-4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-, 1,1-dimethylethylester
• GGAHDCALNPVXRZ-UHFFFAOYSA-N
• 2-(1-(Tert-butoxycarbonyl)-4-methylpiperidin-4-yl)ethyl 4-methylbenzenesulfonate
• DB-191364
• tert-butyl 4-methyl-4-(2-{[(4-methylphenyl)sulfonyl]oxy}ethyl)piperidine-1-carboxylate
• 872850-32-3
• SCHEMBL4980907

• Inchi： 1S/C20H31NO5S/c1-16-6-8-17(9-7-16)27(23,24)25-15-12-20(5)10-13-21(14-11-20)18(22)26-19(2,3)4/h6-9H,10-15H2,1-5H3
• InChI Key： GGAHDCALNPVXRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1(C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 397.19229426Da
• Monoisotopic Mass: 397.19229426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.3Ų